Cas no 92586-89-5 (9-Oxo-2,4-diphenyl-3-azabicyclo[3.3.1]nonane-3-carbonitrile)

• Product Name: 9-Oxo-2,4-diphenyl-3-azabicyclo[3.3.1]nonane-3-carbonitrile
• CAS No: 92586-89-5
• MF: C₂₁H₂₀N₂O
• MW: 316.396305084229
• CID: 2815369
• PubChem ID: 71329168
• Update Time: 2025-04-21

9-Oxo-2,4-diphenyl-3-azabicyclo[3.3.1]nonane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• DTXSID10758020
• 9-Oxo-2,4-diphenyl-3-azabicyclo[3.3.1]nonane-3-carbonitrile
• 92586-89-5

• Inchi： 1S/C21H20N2O/c22-14-23-19(15-8-3-1-4-9-15)17-12-7-13-18(21(17)24)20(23)16-10-5-2-6-11-16/h1-6,8-11,17-20H,7,12-13H2
• InChI Key： PDIGTHXVBHUURV-UHFFFAOYSA-N
• SMILES： O=C1C2CCCC1C(C1C=CC=CC=1)N(C#N)C2C1C=CC=CC=1

Computed Properties

• Exact Mass: 316.157563266Da
• Monoisotopic Mass: 316.157563266Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 44.1Ų